N-cycloheptyl-2-(2-methoxyphenyl)acetamide

• IUPAC Name: N-cycloheptyl-2-(2-methoxyphenyl)acetamide
• InChI: InChI=1S/C16H23NO2/c1-19-15-11-7-6-8-13(15)12-16(18)17-14-9-4-2-3-5-10-14/h6-8,11,14H,2-5,9-10,12H2,1H3,(H,17,18)
• InChI Key: CKQDXSSFFLKDFN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CC(=O)NC2CCCCCC2
• Molecular Formula: C16H23NO2
• DSSTOX Substance ID: DTXSID10972880
• Molecular Weight: 261.36 g/mol
• Solubility: 37.6 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 5738-37-4

Description

“N-cycloheptyl-2-(2-methoxyphenyl)acetamide” is a chemical compound with the molecular formula C16H23NO2. It has an average mass of 261.359 Da and a monoisotopic mass of 261.172882 Da.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a cycloheptyl group (a seven-membered ring of carbon atoms), an acetamide group (consisting of a carbonyl group (C=O) and an amine group (NH2)), and a methoxyphenyl group (a phenyl ring with a methoxy group attached).

Physical And Chemical Properties Analysis

“this compound” has a molecular weight of 261.365. The solubility of this compound in DMSO is unknown.

Scientific Research Applications

Bioactive Metabolite Formation

Research has shown that acetaminophen, through metabolic pathways, can form bioactive metabolites involving fatty acid conjugation, such as N-arachidonoylphenolamine (AM404). This process, dependent on the enzyme fatty acid amide hydrolase, highlights a novel pathway for drug metabolism and the generation of compounds with potential analgesic and anti-inflammatory properties (Högestätt et al., 2005).

Environmental Degradation and Analysis

Studies on chloroacetamide herbicides and their metabolites have provided insights into environmental degradation processes and the potential for bioaccumulation of related compounds. Comparative metabolism studies in human and rat liver microsomes have been instrumental in understanding the metabolic pathways and potential environmental and health impacts of these substances (Coleman et al., 2000).

Photocatalytic Degradation

Research into the photocatalytic degradation of pharmaceuticals like acetaminophen has explored the use of graphene/titanium dioxide nanotubes, demonstrating the potential of advanced materials in enhancing the efficiency of environmental remediation processes (Tao et al., 2015).

Green Synthesis

The green synthesis of chemical intermediates, such as N-(3-amino-4-methoxyphenyl)acetamide, highlights the importance of environmentally friendly chemical processes. The development of novel catalysts for the hydrogenation of related compounds underscores the role of sustainable chemistry in industrial applications (Zhang Qun-feng, 2008).

Molecular Structure and Properties

Studies on the structural aspects and properties of amide-containing compounds, such as salt and inclusion compounds based on amide derivatives, offer valuable insights into the molecular design and functionalization of materials for various applications (Karmakar et al., 2007).